Cas no 1158248-63-5 (2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride)

2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride is a benzimidazole derivative with a functionalized ethanol side chain, commonly utilized in pharmaceutical and biochemical research. The dihydrochloride salt form enhances solubility and stability, making it suitable for experimental applications. Its structural features, including the amino group at the 5-position, allow for further derivatization, facilitating its use as a building block in medicinal chemistry. The compound’s rigid benzimidazole core contributes to its potential as a scaffold for designing biologically active molecules. High purity and well-defined characterization ensure reliability in synthetic and mechanistic studies. This reagent is particularly valuable for investigating heterocyclic compounds and their interactions in drug discovery.
2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride structure
1158248-63-5 structure
Product Name:2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride
CAS No:1158248-63-5
MF:C9H13Cl2N3O
MW:250.125019788742
MDL:MFCD03357072
CID:3140123
PubChem ID:17368896
Update Time:2025-05-21

2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride
    • 2-(5-amino-benzoimidazol-1-yl)-ethanol dihydrochloride
    • MFCD03357072
    • 2-(5-aminobenzoimidazol-1-yl)ethanoldihydrochloride
    • 1158248-63-5
    • 2-(5-amino-1,3-benzodiazol-1-yl)ethanol dihydrochloride
    • BS-39899
    • 2-(5-Aminobenzoimidazol-1-yl)ethanol dihydrochloride
    • 2-(5-amino-1h-benzimidazol-1-yl)ethanol dihydrochloride
    • AKOS015845559
    • 2-(5-amino-benzoimidazol-1-yl)-ethanol, dihydrochloride
    • 2-(5-Amino-benzoimidazol-1-yl)-ethanoldihydrochloride
    • 2-(5-aminobenzimidazol-1-yl)ethanol;dihydrochloride
    • MDL: MFCD03357072
    • Inchi: 1S/C9H11N3O.2ClH/c10-7-1-2-9-8(5-7)11-6-12(9)3-4-13;;/h1-2,5-6,13H,3-4,10H2;2*1H
    • InChI Key: BATCBWCRXZRZIG-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OCCN1C=NC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 249.0435674Da
  • Monoisotopic Mass: 249.0435674Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1Ų

2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride Pricemore >>

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Additional information on 2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride

Comprehensive Overview of 2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride (CAS No. 1158248-63-5)

2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride (CAS No. 1158248-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzimidazole core, is widely studied for its potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation. The presence of both amino and ethanol functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for benzimidazole derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride for its potential role in developing novel therapeutics. Its unique structure allows it to interact with various biological targets, which is why it is frequently explored in cancer research, antiviral studies, and neurodegenerative disease investigations. The compound's dihydrochloride salt form further improves its solubility, facilitating in vitro and in vivo studies.

One of the most frequently asked questions about CAS No. 1158248-63-5 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, starting from 5-nitrobenzimidazole or similar precursors. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for research applications. The growing interest in green chemistry has also led to explorations of eco-friendly synthesis routes for this compound.

The pharmacological properties of 2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride are another hot topic among researchers. Preliminary studies suggest that it may exhibit antioxidant and anti-inflammatory effects, which could be beneficial in treating chronic diseases. Additionally, its potential as a kinase inhibitor has sparked interest in oncology, where targeted therapies are increasingly preferred over traditional chemotherapy. These attributes make it a promising candidate for further preclinical and clinical trials.

From a commercial perspective, CAS No. 1158248-63-5 is available through specialized chemical suppliers, often in small quantities for research purposes. The compound's stability and storage conditions are frequently discussed, with recommendations to store it in a cool, dry place away from light to maintain its integrity. As the pharmaceutical industry continues to innovate, the demand for high-quality benzimidazole-based compounds like this one is expected to rise.

In summary, 2-(5-Amino-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride represents a fascinating area of study in modern chemistry and drug discovery. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a valuable tool for researchers. Whether you're investigating its biological activity or optimizing its synthesis, this compound offers ample opportunities for scientific exploration and innovation.

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